Surface-passivated Cu conductors for high-temperature sulfurous environments†
Nanoscale Advances Pub Date: 2022-10-25 DOI: 10.1039/D2NA00452F
Abstract
Advanced materials capable of withstanding extreme environments garner extensive interest in the development of next-generation advanced anti-corrosion electronics. Herein, we report that the surface passivation of printed copper conductors imparts corrosion resistance in high-temperature sulfurous environments while maintaining a high electrical conductivity of 4.42 MS m−1 when subjected to a sulfur-containing environment at 350 °C for 12 h. This study provides potential for the development of surface-passivated copper conductors that are resistant to the sulfidizing environments found in several applications of modern technology.
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